Cas no 1303588-53-5 (7-Bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine)

• Product Name: 7-Bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine
• CAS No: 1303588-53-5
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 2157506
• Update Time: 2023-08-05

7-Bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine
• VEHVLYRRUAQJIN-UHFFFAOYSA-N
• 2-Bromo-6,7,8,9-tetrahydro-5-oxa-1,9-diaza-benzocycloheptene
• 7-Bromo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepine

• Inchi： 1S/C8H9BrN2O/c9-7-3-2-6-8(11-7)10-4-1-5-12-6/h2-3H,1,4-5H2,(H,10,11)
• InChI Key： VEHVLYRRUAQJIN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=N1)NCCCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers